Cas no 87205-99-0 (Dihydrotanshinone I)

• Product Name: Dihydrotanshinone I
• CAS No: 87205-99-0
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• MDL: MFCD28016070
• CID: 61058
• PubChem ID: 354335633
• Update Time: 2025-05-21

Dihydrotanshinone I Chemical and Physical Properties

Names and Identifiers

• Dihydrotanshinone I
• (-)-1,2-Dihydro-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione
• 1,6-Dimethyl-1,2,10,11-tetrahydrophenanthro[1,2-b]furan-10,11-dione
• 4,17-Dimethyl-15-oxagona-1,3,5(10),6,8,13-hexene-11,12-dione
• 15,16-Dihydrotanshine I
• 1,6-DiMethyl-1,2-dihydrophenanthro[1,2-b]furan-10,11-dione
• Dihydrotanshinone Ⅰ
• (1R)-1,6-dimethyl-1,2-dihydronaphtho[1,2-g][1]benzofuran-10,11-dione
• DIHYDROTANSHINONE
• Dihydrotanshinone Ⅰ, froM Salvia Miltiorrhiza
• Phenanthro[1,2-b]furan-10,11-dione,1,2-dihydro-1,6-dimethyl-, (1R)-
• TANSHINONE, DIHYDRO(P) PrintBack
• 1,2-dihydrotanshinone
• 1,2-dihydrotanshinone I
• 15,16-dihydrotanshinone I
• dihydrotanshinone 1
• Tanshinone I,dihydro
• [ "15", "16-Dihydrotanshinone I" ]
• Dihydrotanshinone-I
• (-)-Dihydrotanshinone I
• 562G9360V6
• Tanshinone I, dihydro-
• DHTS
• 4m0e
• HARGZZNYNSYSGJ-JTQLQIEISA-N
• s9020
• BDBM50423877
• Dihydrotanshinone I, >=98% (HPLC)
• N1844
• D5379
• Q21099654
• (1R)-1,6-dimethyl-1,2-dihydrophenanthro[1,2-b]fura
• 15
• (1R)-1,2-Dihydro-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
• CHEBI:149872
• HSDB 8105
• UNII-562G9360V6
• NCGC00163651-06
• DIHYDROTANSHINONE I, (-)-
• SR-05000002191-2
• DTXSID20236187
• SR-05000002191
• PHENANTHRO(1,2-B)FURAN-10,11-DIONE, 1,2-DIHYDRO-1,6-DIMETHYL-, (1R)-
• NCGC00163651-01
• DihydrotanshinoneI
• Dihydrotanshinone centn
• CCG-208567
• AKOS032962078
• (R)-1,6-dimethyl-1,2-dihydrophenanthro[1,2-b]furan-10,11-dione
• 15,16-dihydrotanshinone-I
• A862726
• (-)-1,2-Dihydro-1,6-dimethylphenanthro[1,2-b]furan-10,11-dione;1,6-Dimethyl-1,2,10,11-tetrahydrophenanthro[1,2-b]furan-10,11-dione;4,17-Dimethyl-15-oxagona-1,3,5(10),6,8,13-hexene-11,12-dione;15,16-Dihydrotanshine I;1,6-DiMethyl-1,2-dihydrophenanthro[1,2-b]furan-10,11-dione
• CHEMBL227075
• DIHYDROTANSHINONE (CONSTITUENT OF CHINESE SALVIA) [DSC]
• SCHEMBL13049977
• MFCD28016070
• DIHYDROTANSHINONE (CONSTITUENT OF CHINESE SALVIA)
• (1R)-1,6-Dimethyl-1,2-dihydrophenanthro(1,2-b)furan-10,11-dione
• HY-N0360
• SR-05000002191-3
• (1R)-1,6-dimethyl-1,2-dihydrophenanthro[1,2-b]furan-10,11-dione
• DTXCID20158678
• 87205-99-0
• DA-72777

• MDL： MFCD28016070
• Inchi： 1S/C18H14O3/c1-9-4-3-5-12-11(9)6-7-13-15(12)17(20)16(19)14-10(2)8-21-18(13)14/h3-7,10H,8H2,1-2H3/t10-/m0/s1
• InChI Key： HARGZZNYNSYSGJ-JTQLQIEISA-N
• SMILES： O=C1C(=O)C2[C@H](COC=2C2C=CC3C(C)=CC=CC=3C1=2)C

Computed Properties

• Exact Mass: 278.09400
• Monoisotopic Mass: 278.094294304 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 278.3
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Red powder
• Melting Point: 214.0 to 218.0 deg-C
• Solubility: ethanol: soluble1mg/mL, clear, orange to red
• PSA: 43.37000
• LogP: 3.29100
• λmax: 239(lit.)
• Vapor Pressure: 3.5X10-9 mm Hg at 25 °C (est)

Dihydrotanshinone I Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Hazard Category Code： 22-50
• Safety Instruction： 61
• RTECS：SF8282630
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives
• Naphthoquinones
• Diterpenoids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on Dihydrotanshinone I

Dihydrotanshinone I (CAS No. 87205-99-0): A Comprehensive Overview of Its Properties and Applications

Dihydrotanshinone I (CAS No. 87205-99-0) is a naturally occurring diterpenoid quinone derived from the roots of Salvia miltiorrhiza, commonly known as Danshen. This compound has garnered significant attention in recent years due to its potential therapeutic properties, particularly in the fields of cardiovascular health, anti-inflammatory, and anticancer research. As a key active ingredient in traditional Chinese medicine, Dihydrotanshinone I is increasingly studied for its molecular mechanisms and clinical applications.

The chemical structure of Dihydrotanshinone I features a phenanthrenequinone core, which contributes to its unique biological activities. Researchers have identified its ability to modulate various signaling pathways, including NF-κB and MAPK, making it a promising candidate for drug development. With the growing interest in natural product-derived therapeutics, this compound has become a focal point in phytochemical research and biomedical innovation.

One of the most searched topics related to Dihydrotanshinone I is its role in cardiovascular protection. Studies suggest that it may help reduce oxidative stress and improve blood circulation, aligning with current health trends focused on heart disease prevention. Additionally, its potential as an anti-aging agent has sparked interest in the cosmeceutical industry, where natural compounds are increasingly preferred over synthetic alternatives.

In the realm of cancer research, Dihydrotanshinone I has shown promise in inhibiting tumor growth through various mechanisms, including apoptosis induction and angiogenesis suppression. These properties make it a subject of intense study in oncology and precision medicine. The compound's ability to target cancer stem cells is particularly noteworthy, as this addresses a critical challenge in modern cancer therapy.

The market for Dihydrotanshinone I has expanded significantly, driven by increasing demand for high-purity reference standards in pharmaceutical research and development. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize and quantify this compound in various matrices. Quality control remains a top priority for suppliers, as researchers require ≥98% purity for most experimental applications.

Recent advances in extraction technologies and semi-synthesis methods have improved the accessibility of Dihydrotanshinone I for research purposes. The compound's stability profile and solubility characteristics are frequently discussed topics among scientists working with this molecule. Proper storage conditions (typically -20°C in amber vials) are essential to maintain its integrity over time.

From a regulatory perspective, Dihydrotanshinone I is generally recognized as safe for research use when proper handling procedures are followed. However, researchers are advised to consult material safety data sheets (MSDS) and adhere to institutional guidelines when working with this compound. The growing body of literature on its pharmacokinetics and metabolic pathways continues to shape best practices for its application in various experimental models.

The future of Dihydrotanshinone I research appears promising, with ongoing clinical trials exploring its potential in various therapeutic areas. As interest in plant-derived medicines continues to rise globally, this compound stands out as a prime example of how traditional knowledge can inform modern drug discovery. Its multifaceted biological activities position it as a valuable tool for understanding complex disease mechanisms and developing novel treatment strategies.

For researchers seeking high-quality Dihydrotanshinone I, it's crucial to source the compound from reputable suppliers who provide comprehensive analytical certificates and structural verification data. The compound's growing importance in translational medicine underscores the need for reliable supply chains and standardized quality assessment protocols. As the scientific community continues to unravel the full potential of this fascinating molecule, Dihydrotanshinone I remains at the forefront of natural product research and development.